Cas no 851853-04-8 (Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate
• CAS No: 851853-04-8
• MF: C₁₃H₁₁ClFNO₂S
• MW: 299.748344659805
• CID: 1839586
• Update Time: 2025-05-20

Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-5-chloro-4-(2-fluorophenyl)-, ethylester
• ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate
• 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylic acid ethyl ester
• Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate

• Inchi： 1S/C13H11ClFNO2S/c1-2-18-13(17)10-9(11(14)19-12(10)16)7-5-3-4-6-8(7)15/h3-6H,2,16H2,1H3
• InChI Key： LWDBVQOLGQQRBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2F)C(C(=O)OCC)=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 4.7
• Topological Polar Surface Area: 80.6

Additional information on Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate

Recent Advances in the Study of Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate (CAS: 851853-04-8)

Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate (CAS: 851853-04-8) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, particularly in the context of kinase inhibition and anti-inflammatory applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The study utilized computational docking and in vitro assays to validate the compound's binding affinity and selectivity.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the anti-inflammatory properties of this compound. The researchers synthesized a series of analogs and evaluated their efficacy in reducing cytokine production in macrophage cells. The results indicated that certain modifications to the thiophene core could enhance anti-inflammatory activity while minimizing cytotoxicity, suggesting potential for further optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate production. A 2023 Organic Process Research & Development paper detailed a novel catalytic system that reduces byproduct formation and increases overall efficiency. This is particularly relevant for industrial-scale applications, where cost-effective and sustainable synthesis methods are critical.

Ongoing research is also exploring the compound's potential in neurodegenerative diseases. Preliminary data from a 2024 study presented at the American Chemical Society National Meeting suggested that certain derivatives may modulate pathways associated with protein aggregation, a hallmark of conditions like Alzheimer's disease. While these findings are still in early stages, they open new avenues for therapeutic development.

In conclusion, Ethyl 2-amino-5-chloro-4-(2-fluorophenyl)thiophene-3-carboxylate (851853-04-8) continues to be a compound of significant interest in medicinal chemistry. Its versatility as a building block for kinase inhibitors, anti-inflammatory agents, and potential neuroprotective compounds underscores its importance in drug discovery pipelines. Future research will likely focus on further elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.